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Compound of Interest

Compound Name: Butyric anhydride

Cat. No.: B046445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butyric anhydride as

a key reagent in the synthesis of agrochemicals. While specific proprietary synthesis routes for

commercial agrochemicals are often not publicly disclosed, this document outlines the

fundamental chemistry, representative protocols, and potential applications of butyric
anhydride in the development of herbicides, insecticides, and fungicides.

Introduction: Butyric Anhydride as an Acylating
Agent
Butyric anhydride ((CH₃CH₂CH₂CO)₂O) is a versatile and reactive chemical intermediate

primarily used as an acylating agent. In the context of agrochemical synthesis, its principal

function is to introduce a butyryl group (-C(O)CH₂CH₂CH₃) into a target molecule. This

modification can be crucial for altering the biological activity, selectivity, and physicochemical

properties of a potential pesticide.

The butyrylation of a molecule can influence its lipophilicity, which in turn affects its absorption,

translocation within the plant, and interaction with the target pest or weed. The addition of the

butyryl group can convert a hydrophilic molecule into a more lipophilic one, enhancing its ability

to penetrate the waxy cuticle of plant leaves or the exoskeleton of insects.
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Key Applications in Agrochemical Synthesis
Butyric anhydride is a raw material for the manufacturing of various agrochemicals. Its

application spans across different classes of pesticides:

Herbicides: Butyric anhydride can be used to synthesize butyrate ester derivatives of active

herbicidal compounds. For instance, the esterification of a hydroxyl group in a precursor

molecule can lead to a pro-herbicide that is later hydrolyzed within the target plant to release

the active component.

Insecticides: The introduction of a butyryl group can modify the toxicity and spectrum of

activity of an insecticide. Acylation of amine or hydroxyl functionalities in a parent molecule

can lead to novel insecticidal compounds.

Fungicides: The synthesis of novel fungicides can involve the use of butyric anhydride to

create derivatives with enhanced antifungal properties. As an example, derivatives of

oleanolic acid containing anhydride structures have shown anti-oomycete and anti-fungal

activities.[1]

Plant Growth Regulators: While not a direct pesticide, butyric anhydride can be a precursor

in the synthesis of compounds that regulate plant growth, which is an integral part of modern

agriculture.

Quantitative Data
The following table summarizes the key physical and chemical properties of butyric
anhydride, which are essential for designing and optimizing synthetic protocols.
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Property Value

Chemical Formula C₈H₁₄O₃

Molecular Weight 158.19 g/mol

Appearance Clear, colorless liquid

Odor Strong, pungent, rancid-like

Boiling Point 198 °C (388 °F; 471 K)

Melting Point -75 °C (-103 °F; 198 K)

Density 0.967 g/cm³

Solubility Reacts with water; soluble in organic solvents

Experimental Protocols
While specific protocols for commercial agrochemicals are proprietary, the following

generalized protocol for the esterification of an alcohol using butyric anhydride serves as a

representative example of its application. This protocol can be adapted for various substrates

containing hydroxyl groups, which are common in agrochemical precursors.

General Protocol for Butyrate Ester Synthesis
This protocol describes the synthesis of a butyrate ester from a generic alcohol (R-OH), a

common precursor in agrochemical development.

Materials:

Alcohol (R-OH)

Butyric Anhydride

Pyridine (or another suitable base)

Dichloromethane (or another suitable aprotic solvent)

Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stirrer and under a nitrogen

atmosphere, dissolve the alcohol (1.0 eq) in anhydrous dichloromethane.

Add pyridine (1.2 eq) to the solution and cool the flask to 0 °C in an ice bath.

Slowly add butyric anhydride (1.1 eq) to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by slowly adding a saturated solution of sodium

bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash with saturated sodium bicarbonate solution, followed

by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield the pure

butyrate ester.

Quantitative Analysis:

The yield and purity of the resulting butyrate ester can be determined using standard analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance

Liquid Chromatography (HPLC).
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Reactant Alcohol Product Ester Typical Yield Reference

Benzyl Alcohol Benzyl Butyrate >90%

Ethanol Ethyl Butyrate ~98% [2]

1-Butanol Butyl Butyrate High [1]

Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the chemical transformation and a typical experimental

workflow for the synthesis of a butyrate ester using butyric anhydride.
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Caption: General reaction scheme for the acylation of an alcohol with butyric anhydride.
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Caption: Experimental workflow for the synthesis of a butyrate ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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